Cas no 2172326-84-8 (4-(2-methylpent-4-yn-2-yl)aminopyridine-2-carboxylic acid)

• Product Name: 4-(2-methylpent-4-yn-2-yl)aminopyridine-2-carboxylic acid
• CAS No: 2172326-84-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5998810
• PubChem ID: 165503952
• Update Time: 2025-05-20

4-(2-methylpent-4-yn-2-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpent-4-yn-2-yl)aminopyridine-2-carboxylic acid
• 2172326-84-8
• EN300-1450111
• 4-[(2-methylpent-4-yn-2-yl)amino]pyridine-2-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-4-6-12(2,3)14-9-5-7-13-10(8-9)11(15)16/h1,5,7-8H,6H2,2-3H3,(H,13,14)(H,15,16)
• InChI Key： AWKQVDUOMANJKJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)NC(C)(C)CC#C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-(2-methylpent-4-yn-2-yl)aminopyridine-2-carboxylic acid

4-(2-Methylpent-4-yn-2-yl)aminopyridine-2-carboxylic Acid: A Comprehensive Overview

4-(2-Methylpent-4-yn-2-yl)aminopyridine-2-carboxylic acid, also known by its CAS number 2172326-84-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an amino group and a carboxylic acid moiety. The presence of the 2-methylpent-4-yne substituent adds complexity to its structure, making it a valuable subject for both theoretical and experimental studies.

The synthesis of 4-(2-Methylpent-4-yne)aminopyridine derivatives has been extensively explored in recent years, driven by their potential applications in drug design and material science. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to efficiently construct this compound. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its intended applications.

One of the most intriguing aspects of 4-(2-Methylpent-4-yne)aminopyridine is its biological activity. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Additionally, its ability to interact with specific protein targets has been highlighted in recent proteomics research, further underscoring its potential in drug discovery.

The structural versatility of 4-(2-Methylpent-4-yne)aminopyridine also makes it an attractive building block for constructing more complex molecules. By modifying the substituents on the pyridine ring or the pentynyl group, chemists can tailor the physical and chemical properties of the compound to suit specific requirements. This modular approach has facilitated the exploration of diverse chemical spaces and has led to the identification of novel bioactive compounds.

In terms of environmental impact, 4-(2-Methylpent-4-yne)aminopyridine has been shown to degrade under certain conditions, reducing its persistence in natural ecosystems. However, further studies are needed to fully understand its environmental fate and to develop strategies for minimizing any potential ecological risks associated with its use.

The future prospects for 4-(2-Methylpent-4-yne)aminopyridine are bright, with ongoing research focusing on optimizing its synthesis, elucidating its mechanism of action, and exploring its applications in various industries. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in both academic and industrial settings.